N-(3-methyl-4-(N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[3-methyl-4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-ylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C16H20N4O3S/c1-11-9-13(18-12(2)21)3-4-16(11)24(22,23)19-14-6-8-20-15(10-14)5-7-17-20/h3-5,7,9,14,19H,6,8,10H2,1-2H3,(H,18,21)
• InChI Key: XKRAJSDZLITGCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)NC2CCN3C(=CC=N3)C2
• Molecular Formula: C16H20N4O3S
• Molecular Weight: 348.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and structural motifs. It includes a pyrazolo[1,5-a]pyridine core, which is a bicyclic structure containing nitrogen atoms. This core is a common feature in many biologically active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and structural features. For instance, the sulfamoyl group might participate in acid-base reactions, while the pyrazolo[1,5-a]pyridine core could undergo various transformations depending on the reaction conditions.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study by Chkirate et al. (2019) synthesized and characterized pyrazole-acetamide derivatives, investigating their self-assembly processes and antioxidant activities through the formation of Co(II) and Cu(II) coordination complexes. These complexes were analyzed for their antioxidant potential, showing significant activity, highlighting their potential in medicinal chemistry and pharmaceutical applications (Chkirate et al., 2019).

Antimicrobial Evaluation

Darwish et al. (2014) aimed to synthesize new heterocyclic compounds incorporating a sulfamoyl moiety, suitable as antimicrobial agents. The study explored various chemical reactions to produce derivatives with promising antimicrobial properties, suggesting their use in developing new therapeutic agents (Darwish et al., 2014).

Pharmacological Potential

Faheem (2018) focused on the computational and pharmacological evaluation of 1,3,4-oxadiazole and pyrazole novel derivatives. This study assessed the compounds for their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, providing insights into their pharmacological efficacy and safety profile (Faheem, 2018).

Antitumor Activity

Alqasoumi et al. (2009) synthesized various derivatives including acetamide, pyrrole, and pyrazole to evaluate their antitumor activity. One compound, in particular, showed effectiveness surpassing the reference drug, doxorubicin, demonstrating the potential of such compounds in cancer therapy (Alqasoumi et al., 2009).

Speculative Electronic Structure Analysis

Shukla and Yadava (2020) conducted quantum mechanical calculations on a closely related molecule to understand its physicochemical and electronic structure parameters. This speculative analysis aimed to provide a deeper understanding of its reactivity and potential biological interactions, particularly as an anti-amoebic agent (Shukla & Yadava, 2020).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is a derivative of indole and imidazole , both of which are known to bind with high affinity to multiple receptors . .

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities . Imidazole derivatives also show a broad range of biological activities .

Biochemical Pathways

Indole and imidazole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities .

Result of Action

For example, some indole derivatives have been shown to have antiviral activity , and some imidazole derivatives have been shown to have antibacterial activity .